Cas no 88104-43-2 (1H-Tetrazol-5-amine, 1-(4-methoxyphenyl)-N-(phenylmethyl)-)

• Product Name: 1H-Tetrazol-5-amine, 1-(4-methoxyphenyl)-N-(phenylmethyl)-
• CAS No: 88104-43-2
• MF: C₁₅H₁₅N₅O
• MW: 281.312502145767
• CID: 644871
• PubChem ID: 21772282
• Update Time: 2025-04-19

1H-Tetrazol-5-amine, 1-(4-methoxyphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine, 1-(4-methoxyphenyl)-N-(phenylmethyl)-
• N-benzyl-1-(4-methoxyphenyl)tetrazol-5-amine
• n-benzyl-1-(4-methoxyphenyl)-1h-tetrazol-5-amine
• SCHEMBL3290091
• DTXSID60617890
• 88104-43-2

• Inchi： 1S/C15H15N5O/c1-21-14-9-7-13(8-10-14)20-15(17-18-19-20)16-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,16,17,19)
• InChI Key： VNNDFPRWQHAHOO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=NN=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.12766012g/mol
• Monoisotopic Mass: 281.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.9Ų